Cas no 24311-40-8 (Benzenesulfonic acid,2-amino-4-nitro-)

• Product Name: Benzenesulfonic acid,2-amino-4-nitro-
• CAS No: 24311-40-8
• MF: C₆H₆N₂O₅S
• MW: 218.187240123749
• CID: 277684
• PubChem ID: 90464
• Update Time: 2025-04-19

Benzenesulfonic acid,2-amino-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-amino-4-nitro-
• 2-amino-4-nitrobenzenesulfonic acid
• YMJXNYUOEJPKHH-UHFFFAOYSA-N
• 4-Nitro-o-sulfanilic acid
• SCHEMBL1485915
• 1-Nitro-3-aminobenzol-4-sulfosaure
• 24311-40-8
• DTXSID30179051
• 4-NITRO-2-AMINOBENZENESULFONICACID
• AKOS015967350

• Inchi： 1S/C6H6N2O5S/c7-5-3-4(8(9)10)1-2-6(5)14(11,12)13/h1-3H,7H2,(H,11,12,13)
• InChI Key： YMJXNYUOEJPKHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 218
• Monoisotopic Mass: 218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.727
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.662